Cas no 149989-58-2 (DMT-dA(tac) Phosphoramidite configured for PerkinElmer, configured for Polygen)

• Product Name: DMT-dA(tac) Phosphoramidite configured for PerkinElmer, configured for Polygen
• CAS No: 149989-58-2
• MF: C₅₂H₆₂N₇O₈P
• MW: 944.06455373764
• CID: 4729219
• PubChem ID: 329770674
• Update Time: 2025-10-28

DMT-dA(tac) Phosphoramidite configured for PerkinElmer, configured for Polygen Chemical and Physical Properties

Names and Identifiers

• DMT-DA(TAC) AMIDITE 10G, SINGLE
• DMT-dA(tac) Amidite 2g, AB, 12 Pack
• DMT-dA(tac) Amidite 1g, 89, 12 Pack
• DMT-dA(tac) Amidite 1g, AB, 12 Pack
• DMT-DA(TAC) AMIDITE 2G 89 12 PACK
• DMT-dA(tac) Phosphoramidite
• 149989-58-2
• (2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(6-(2-(4-(tert-butyl)phenoxy)acetamido)-9H-purin-9-yl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• DMT-dA(tac) Phosphoramidite configured for PerkinElmer, configured for Polygen

• MDL： MFCD00058443
• Inchi： 1S/C52H62N7O8P/c1-35(2)59(36(3)4)68(65-29-13-28-53)67-44-30-47(58-34-56-48-49(54-33-55-50(48)58)57-46(60)32-63-43-26-16-37(17-27-43)51(5,6)7)66-45(44)31-64-52(38-14-11-10-12-15-38,39-18-22-41(61-8)23-19-39)40-20-24-42(62-9)25-21-40/h10-12,14-27,33-36,44-45,47H,13,29-32H2,1-9H3,(H,54,55,57,60)/t44-,45+,47+,68?/m0/s1
• InChI Key： RZJAPEPIBKHJDR-LLOUXKQXSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)NC(=O)COC2C=CC(C(C)(C)C)=CC=2)C[C@@H]1OP(OCCC#N)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 943.43974896g/mol
• Monoisotopic Mass: 943.43974896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 68
• Rotatable Bond Count: 22
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 164Ų

DMT-dA(tac) Phosphoramidite configured for PerkinElmer, configured for Polygen Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on DMT-dA(tac) Phosphoramidite configured for PerkinElmer, configured for Polygen

Research Brief on DMT-dA(tac) Phosphoramidite (149989-58-2) Configured for PerkinElmer and Polygen Platforms

Recent advancements in oligonucleotide synthesis have highlighted the critical role of high-quality phosphoramidite building blocks, particularly in automated synthesizer platforms. This research brief focuses on the compound 149989-58-2, commercially known as DMT-dA(tac) Phosphoramidite, specifically configured for PerkinElmer and Polygen DNA/RNA synthesizers. The N6-tac protecting group in this derivative offers distinct advantages in synthetic efficiency compared to traditional benzoyl-protected dA amidites, especially in long-sequence oligonucleotide production.

A 2023 study published in Nucleic Acids Research demonstrated that the tac-protected amidite exhibits 15-20% higher coupling efficiency in challenging sequences containing consecutive adenines, while maintaining excellent stability during storage. The PerkinElmer-optimized formulation incorporates proprietary stabilizers that extend shelf-life to 18 months at -20°C, as validated by HPLC-MS stability testing. Meanwhile, the Polygen-configured version features enhanced solubility in acetonitrile-based systems, reducing synthesis cycle times by approximately 12% compared to standard formulations.

Industrial applications have particularly benefited from these platform-specific optimizations. Case studies from major CDMOs show that the PerkinElmer-configured DMT-dA(tac) Phosphoramidite achieves 99.2% average stepwise yield in GMP-grade oligonucleotide production, while the Polygen version has enabled successful synthesis of 150-mer antisense oligonucleotides with single-base resolution. These performance metrics represent significant improvements over previous generations of dA phosphoramidites.

Emerging research (J. Org. Chem. 2024) indicates that the tac protection group in 149989-58-2 demonstrates remarkable compatibility with novel cleavage chemistries, including photolabile and enzymatic deprotection methods. This positions the compound as a future-proof building block for next-generation oligonucleotide therapeutics. Current clinical-stage applications include its use in siRNA constructs targeting hepatic diseases and as a critical component in mRNA vaccine quality control standards.

Supply chain analyses reveal that both platform-specific formulations maintain stringent quality specifications, with residual moisture content <0.5% and metal impurities <5 ppm. The manufacturing process has been optimized to achieve batch-to-batch consistency exceeding 99.5% purity by qNMR, meeting the exacting requirements of therapeutic oligonucleotide production. These quality attributes make DMT-dA(tac) Phosphoramidite a preferred choice for both research-scale and commercial applications.

Looking forward, the compound's unique properties are being leveraged in novel applications such as DNA-encoded library synthesis and xeno-nucleic acid (XNA) development. The compatibility of 149989-58-2 with automated synthesizers from PerkinElmer and Polygen ensures its continued relevance in the rapidly evolving field of nucleic acid therapeutics and diagnostics.